(4-(2,5-dimethylphenyl)piperazin-1-yl)(1-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)azetidin-3-yl)methanone

• IUPAC Name: [4-(2,5-dimethylphenyl)piperazin-1-yl]-[1-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)azetidin-3-yl]methanone
• InChI: InChI=1S/C21H26N8O/c1-14-4-5-15(2)17(10-14)27-6-8-28(9-7-27)21(30)16-11-29(12-16)20-18-19(22-13-23-20)26(3)25-24-18/h4-5,10,13,16H,6-9,11-12H2,1-3H3
• InChI Key: DBHDNYGCRSIGOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C(=O)C3CN(C3)C4=NC=NC5=C4N=NN5C
• Molecular Formula: C21H26N8O
• Molecular Weight: 406.5 g/mol

Description

(4-(2,5-dimethylphenyl)piperazin-1-yl)(1-(3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)azetidin-3-yl)methanone is a useful research compound. Its molecular formula is C21H26N8O and its molecular weight is 406.494. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Several studies have synthesized and evaluated the antimicrobial activities of novel heterocyclic compounds, including triazole derivatives. For example, Bektaş et al. (2007) synthesized 1,2,4-triazole derivatives showing good to moderate antimicrobial activities against various microorganisms (Bektaş et al., 2007). Similarly, Abdel‐Aziz et al. (2008) developed pyrazolo[1,5‐a]pyrimidine and 1,2,4‐triazolo[1,5‐a]pyrimidine derivatives incorporating a thiazolo[3,2‐a]benzimidazole moiety, some of which exhibited moderate antimicrobial effects (Abdel‐Aziz et al., 2008).

Anticancer and Antiproliferative Effects

The development of novel compounds with anticancer and antiproliferative activities has been a significant focus of research. For instance, Hafez et al. (2016) synthesized pyrazole derivatives with observed higher anticancer activity than the standard drug doxorubicin in some cases, indicating potential as anticancer agents (Hafez, Abdel-Rhman B. A. El-Gazzar, & Al-Hussain, 2016). Mallesha et al. (2012) developed 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, showing good antiproliferative effects against various human cancer cell lines (Mallesha, Mohana, Veeresh, Ravi Alvala, & Mallika, 2012).

Molecular and Chemical Synthesis

Research on heterocyclic compounds often explores their synthesis and structural analysis. Studies like those by Dolzhenko et al. (2008) and Matsuda et al. (1976) have contributed significantly to understanding the molecular structures and potential chemical properties of triazolo[1,5-a][1,3,5]triazines and triazinones, respectively, which may inform the development of compounds with specific scientific applications (Dolzhenko et al., 2008); (Matsuda, Yamamoto, & Ishii, 1976).